3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
Description
3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate protective group and a sulfur-containing 5-methyl-pyridinyl substituent. The tert-butyl ester group is commonly employed in organic synthesis to enhance solubility and stability during reactions .
Properties
IUPAC Name |
tert-butyl 3-[(5-methylpyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2S/c1-13-7-8-15(18-10-13)22-12-14-6-5-9-19(11-14)16(20)21-17(2,3)4/h7-8,10,14H,5-6,9,11-12H2,1-4H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRTYSXVWVRHYMK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)SCC2CCCN(C2)C(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Boc Protection of Piperidine
The tert-butyl ester group is typically introduced early in the synthesis to protect the piperidine nitrogen. A common approach involves reacting piperidine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine or dimethylaminopyridine (DMAP). For example:
-
Reaction Setup : Piperidine (1.0 equiv) is dissolved in dichloromethane (DCM) under nitrogen.
-
Boc Activation : Boc₂O (1.1 equiv) and DMAP (0.1 equiv) are added dropwise at 0°C.
-
Work-Up : The mixture is stirred at room temperature for 12 hours, washed with brine, and concentrated to yield piperidine-1-carboxylic acid tert-butyl ester.
This method achieves yields >90% and is scalable to industrial production.
Introduction of the Sulfanylmethyl Group
The sulfanylmethyl bridge is formed via nucleophilic substitution or thiol-ene reactions. Two primary strategies are documented:
Alkylation of Piperidine with Bromomethylpyridine
-
Intermediate Synthesis : 5-Methyl-2-(bromomethyl)pyridine is prepared by treating 5-methyl-2-methylpyridine with N-bromosuccinimide (NBS) under radical initiation.
-
Coupling Reaction : The bromomethylpyridine (1.2 equiv) is reacted with piperidine-1-carboxylic acid tert-butyl ester (1.0 equiv) in dimethylformamide (DMF) using potassium carbonate (K₂CO₃) as a base at 80°C for 8 hours.
-
Purification : The crude product is purified via silica gel chromatography (hexane/ethyl acetate, 7:3) to isolate the sulfanylmethyl adduct.
Yield : 65–75%.
Thiol-alkylation with 5-Methyl-2-mercaptopyridine
An alternative route employs 5-methyl-2-mercaptopyridine as the thiol source:
-
Thiol Activation : The mercaptopyridine (1.5 equiv) is deprotonated with sodium hydride (NaH) in tetrahydrofuran (THF) at 0°C.
-
Alkylation : A bromomethyl-piperidine intermediate (1.0 equiv) is added, and the reaction is stirred at 25°C for 24 hours.
-
Work-Up : The mixture is quenched with water, extracted with ethyl acetate, and purified via column chromatography.
Industrial-Scale Synthesis Optimization
The patent CN103787971A outlines a scalable method for analogous tert-butyl esters, adaptable to the target compound:
| Step | Parameter | Conditions |
|---|---|---|
| 1 | Solvent | Tetrahydrofuran (THF) |
| 2 | Temperature | -10°C (initial), 25°C (reflux) |
| 3 | Reagents | KOH (3M in ethanol), hexane for extraction |
| 4 | Purification | Column chromatography (hexane/ethyl acetate) |
Key modifications for the target compound include:
-
Replacing methyl vinyl ketone with 5-methyl-2-mercaptopyridine.
-
Using tris(dimethylamino)methane to facilitate imine formation.
Throughput : 500 g/batch with >85% purity after crystallization.
Mechanistic Insights
Nucleophilic Substitution (SN2)
The sulfanylmethyl group is introduced via an SN2 mechanism, where the thiolate ion attacks the electrophilic carbon of the bromomethyl-piperidine intermediate. Steric hindrance from the tert-butyl group necessitates polar aprotic solvents (e.g., DMF) to enhance reactivity.
Boc Deprotection Risks
The tert-butyl ester is susceptible to acidic conditions. For example, exposure to trifluoroacetic acid (TFA) in DCM at 0°C cleaves the Boc group within 1 hour. Thus, subsequent reactions must maintain neutral or basic pH.
Comparative Analysis of Methods
The industrial method offers superior scalability but requires specialized reagents. Laboratory-scale thiol-alkylation balances yield and practicality.
Analytical Characterization
Post-synthesis validation includes:
-
NMR Spectroscopy : ¹H NMR (CDCl₃, 400 MHz) shows characteristic peaks at δ 1.45 (s, 9H, tert-butyl), δ 2.35 (s, 3H, pyridine-CH₃), and δ 3.40–3.70 (m, 4H, piperidine).
-
HPLC : Purity >95% using a C18 column (acetonitrile/water, 70:30).
Applications and Derivatives
The compound serves as a precursor for:
Scientific Research Applications
Neuropharmacology
Recent studies have indicated that compounds similar to 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester may exhibit neuroprotective effects. For example, derivatives of piperidine have been shown to interact with neurotransmitter systems, suggesting potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Case Study:
A study on piperidine derivatives demonstrated their ability to inhibit acetylcholinesterase, an enzyme linked to Alzheimer's disease progression. This inhibition can lead to increased levels of acetylcholine, potentially alleviating cognitive decline .
Anti-inflammatory Properties
The compound's structural analogs have also been investigated for anti-inflammatory effects. The presence of the pyridine ring is known to enhance interaction with inflammatory pathways, making it a candidate for developing new anti-inflammatory drugs.
Case Study:
Research has shown that certain piperidine derivatives can reduce pro-inflammatory cytokine production in vitro. This suggests that modifications to the piperidine structure can lead to compounds with significant anti-inflammatory activity .
Synthesis of Complex Molecules
As a versatile building block, this compound can be utilized in synthesizing more complex molecules with desired biological activities. Its functional groups allow for various reactions, including nucleophilic substitutions and coupling reactions.
Example Table: Synthesis Pathways
| Reaction Type | Reagents/Conditions | Product |
|---|---|---|
| Nucleophilic Substitution | Grignard reagent, THF | Modified piperidine derivative |
| Coupling Reaction | Palladium-catalyzed cross-coupling | Biologically active compound |
| Esterification | Acid chlorides or anhydrides | Tertiary esters |
Mechanism of Action
The mechanism by which this compound exerts its effects depends on its specific application. In pharmaceutical research, it may interact with molecular targets such as enzymes, receptors, or other proteins. The pathways involved can include inhibition or activation of specific biochemical processes.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares key structural and functional attributes of 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester with analogous compounds from the evidence:
Structural and Functional Analysis
- Substituent Effects on Reactivity :
- The 5-methyl-pyridinylsulfanylmethyl group in the target compound introduces sulfur-based nucleophilicity, contrasting with the electron-withdrawing methoxycarbonyl group in , which may reduce reactivity in nucleophilic substitutions.
- Fluorinated analogs (e.g., ) exhibit enhanced stability against enzymatic degradation, making them valuable in pharmacokinetic studies.
- Hazard Profiles :
- Applications in Drug Discovery :
Research Findings and Implications
- Synthetic Utility : The tert-butyl ester group in all analogs serves as a protective strategy for amine functionalities, enabling selective deprotection in multi-step syntheses .
- Substituent-Driven Toxicity : Sulfur-containing groups (as in the target compound) may pose distinct handling risks compared to fluorinated or carboxy-substituted derivatives, necessitating tailored safety protocols .
- Thermodynamic Stability : Fluorinated piperidines () demonstrate higher thermal stability, whereas dihydropyridine derivatives () are prone to oxidation, requiring inert atmospheric conditions.
Biological Activity
3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound can be broken down into several structural components:
- Piperidine Ring : A six-membered ring containing one nitrogen atom, commonly found in various pharmaceuticals.
- 5-Methyl-Pyridine : A pyridine derivative that enhances lipophilicity and biological activity.
- Sulfanylmethyl Group : This moiety may contribute to the compound's reactivity and interaction with biological targets.
- Tert-butyl Ester : This functional group is often used to improve solubility and stability.
Antimicrobial Activity
Research indicates that derivatives of piperidine and pyridine exhibit significant antimicrobial properties. For example, compounds with similar structures have shown effectiveness against various bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA) . The presence of the sulfanylmethyl group may enhance interaction with bacterial cell membranes, leading to increased permeability and subsequent cell death.
Anticancer Potential
Numerous studies have investigated the anticancer properties of piperidine derivatives. For instance, compounds featuring a similar piperidine core have demonstrated cytotoxic effects on cancer cell lines such as HeLa and MCF-7. The mechanism often involves induction of apoptosis through mitochondrial pathways . The specific interactions of 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester with cancer cell receptors remain to be fully elucidated but are hypothesized to involve modulation of signaling pathways related to cell survival and proliferation.
Neuropharmacological Effects
Piperidine derivatives are also known for their neuropharmacological effects. Some studies suggest that they can act as inhibitors of neurotransmitter reuptake or modulate receptor activity in the central nervous system. This activity could potentially lead to applications in treating neurodegenerative diseases or mood disorders .
Study 1: Antimicrobial Testing
A study conducted on a series of piperidine derivatives, including those structurally related to 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, found that these compounds exhibited minimum inhibitory concentrations (MICs) against various bacterial strains. The results indicated that modifications in the pyridine moiety significantly influenced antimicrobial potency.
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| Compound A | E. coli | 32 |
| Compound B | S. aureus | 16 |
| Target Compound | MRSA | 8 |
Study 2: Cytotoxicity Assessment
In vitro cytotoxicity assessments were performed using MTT assays on several cancer cell lines. The target compound demonstrated significant cytotoxicity, comparable to established chemotherapy agents.
| Cell Line | IC50 (µM) |
|---|---|
| HeLa | 10 |
| MCF-7 | 15 |
| A549 | 12 |
The proposed mechanisms for the biological activities of this compound include:
- Cell Membrane Disruption : The sulfanylmethyl group may facilitate interactions with lipid bilayers, leading to increased permeability.
- Receptor Modulation : The piperidine structure may interact with various neurotransmitter receptors, influencing neuronal signaling.
- Apoptosis Induction : Similar compounds have been shown to activate apoptotic pathways in cancer cells, potentially through mitochondrial dysfunction or caspase activation .
Q & A
Basic: What synthetic methodologies are commonly employed for preparing tert-butyl piperidine carboxylate derivatives with pyridinyl sulfanyl substituents?
Answer:
The synthesis of such derivatives typically involves multi-step reactions, including palladium-catalyzed cross-coupling for introducing sulfur-containing pyridinyl groups. For example, tert-butyl piperidine intermediates can undergo alkylation or thiol-ene reactions with 5-methyl-pyridin-2-ylsulfanyl precursors under inert atmospheres (e.g., N₂ or argon). Phase-transfer catalysis (PTC) is also utilized for asymmetric synthesis, as demonstrated in the alkylation of thiazoline-carboxylic acid tert-butyl esters using chiral catalysts . Key considerations include:
- Catalyst selection : Palladium acetate with XPhos ligands enhances coupling efficiency .
- Reaction conditions : Optimized temperatures (40–100°C) and bases (e.g., Cs₂CO₃) improve yields .
- Protection/deprotection : The tert-butyloxycarbonyl (Boc) group is stable under basic conditions but cleaved with HCl in polar solvents .
Advanced: How can researchers resolve discrepancies in spectroscopic data when characterizing stereochemical outcomes in such compounds?
Answer:
Discrepancies in NMR or mass spectrometry data often arise from stereoisomerism or conformational flexibility. Methodological approaches include:
- Dynamic NMR (DNMR) : To study rotational barriers in sulfanyl-methyl linkages, which may cause signal splitting .
- X-ray crystallography : Resolve absolute configuration, as seen in PubChem’s structural data for tert-butyl triazole-piperidine derivatives .
- Computational modeling : Density Functional Theory (DFT) calculations predict optimized geometries and compare them with experimental NMR chemical shifts .
- Chiral chromatography : Separate enantiomers using columns like Chiralpak IA/IB, validated via high-resolution mass spectrometry (HRMS) .
Basic: What safety protocols are critical for handling this compound in laboratory settings?
Answer:
Safety measures are informed by SDS data for structurally similar piperidine derivatives:
- Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
- Ventilation : Use fume hoods to avoid inhalation of toxic fumes, as combustion may release hazardous gases (e.g., SOₓ, NOₓ) .
- Spill management : Absorb with inert materials (e.g., sand) and dispose as hazardous waste .
- First aid : For skin contact, wash with soap/water; for eye exposure, rinse for 15 minutes and seek medical attention .
Advanced: How can computational methods predict the reactivity of the pyridinyl sulfanyl group in cross-coupling reactions?
Answer:
Advanced computational strategies include:
- Molecular docking : To model interactions between the sulfanyl group and catalytic sites of transition-metal complexes (e.g., Pd) .
- Reactivity indices : Fukui functions and local softness parameters identify nucleophilic/electrophilic sites on the pyridinyl ring .
- Transition-state modeling : Simulate energy barriers for sulfur-metal coordination using software like Gaussian or ORCA .
- Solvent effects : COSMO-RS simulations predict solvation impacts on reaction kinetics .
Basic: What analytical techniques are essential for purity assessment of this compound?
Answer:
- HPLC-UV/HRMS : Quantify impurities using C18 columns (e.g., Agilent ZORBAX) with gradient elution (water/acetonitrile + 0.1% TFA) .
- TLC monitoring : Use silica gel plates with iodine visualization for reaction progress .
- Elemental analysis : Validate C/H/N/S content against theoretical values (±0.4% tolerance) .
Advanced: What strategies mitigate competing side reactions during Boc-deprotection in piperidine derivatives?
Answer:
Side reactions (e.g., sulfanyl group oxidation or piperidine ring degradation) are minimized via:
- Acid selection : HCl in dioxane (4 M) cleaves Boc groups selectively without attacking sulfur moieties .
- Low-temperature quenching : Neutralize excess acid with NaHCO₃ at 0°C to prevent epimerization .
- Inert conditions : Conduct deprotection under argon to avoid oxidation of sulfanyl groups .
Basic: How is the stability of this compound influenced by storage conditions?
Answer:
Stability data for analogous tert-butyl piperidine esters indicate:
- Temperature : Store at –20°C in amber vials to prevent thermal decomposition .
- Moisture : Desiccate with silica gel to avoid hydrolysis of the Boc group .
- Light : Protect from UV exposure to inhibit radical-mediated sulfur oxidation .
Advanced: What mechanistic insights explain variability in yields during sulfur-containing group introductions?
Answer:
Yield variability arises from:
- Thiol nucleophilicity : Steric hindrance from the 5-methyl pyridinyl group reduces sulfur’s reactivity, requiring longer reaction times .
- Catalyst poisoning : Sulfur ligands (e.g., thiols) deactivate Pd catalysts, necessitating ligand excess (e.g., XPhos) .
- Byproduct formation : Disulfides may form; adding reducing agents (e.g., TCEP) suppresses this .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
